Cas no 64196-75-4 (1H-Imidazo[1,2-a]imidazole-3-carboxaldehyde)

• Product Name: 1H-Imidazo[1,2-a]imidazole-3-carboxaldehyde
• CAS No: 64196-75-4
• MF: C₆H₅N₃O
• MW: 135.123400449753
• CID: 1671850
• Update Time: 2024-09-03

1H-Imidazo[1,2-a]imidazole-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazo[1,2-a]imidazole-3-carboxaldehyde

• Inchi： 1S/C6H5N3O/c10-4-5-3-8-6-7-1-2-9(5)6/h1-4H,(H,7,8)
• InChI Key： USPVLXLOSVFATB-UHFFFAOYSA-N
• SMILES： C12=NC=CN1C(C=O)=CN2

Computed Properties

• Exact Mass: 135.04335

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• PSA: 50.16
• pka: 6.88±0.40(Predicted)